Cas no 1267587-09-6 (2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid
• CAS No: 1267587-09-6
• MF: C₁₁H₆Cl₂N₂O₂
• MW: 269.083540439606
• CID: 5187882
• Update Time: 2025-06-13

2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-DICHLOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylicacid
• SB59222
• 5-Pyrimidinecarboxylic acid, 2-(2,6-dichlorophenyl)-
• 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H6Cl2N2O2/c12-7-2-1-3-8(13)9(7)10-14-4-6(5-15-10)11(16)17/h1-5H,(H,16,17)
• InChI Key： PMOSBSYFVSBKLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1N=CC(C(=O)O)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1

Additional information on 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid (CAS No. 1267587-09-6)

2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid (CAS No. 1267587-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and dichlorophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Its unique structural features make it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its role in developing small-molecule inhibitors and heterocyclic building blocks. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility aligns with current trends in precision chemistry and fragment-based drug design, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, CAS No. 1267587-09-6 represents an excellent example of how halogenated aromatics can be combined with nitrogen-containing heterocycles to produce compounds with enhanced electronic and steric properties. The presence of two chlorine atoms on the phenyl ring contributes to the compound's lipophilicity and potential for π-stacking interactions, factors that are crucial in molecular recognition processes. These characteristics make it particularly relevant to current research in medicinal chemistry and chemical biology.

The analytical characterization of 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for its applications in high-value research. Many scientists searching for information about this compound often inquire about its spectral data and chromatographic properties, reflecting the practical needs of researchers working with this material.

In the context of green chemistry initiatives, there is increasing interest in developing more sustainable synthetic routes to compounds like 1267587-09-6. Current research explores catalytic methods and atom-economical processes for its production, addressing the pharmaceutical industry's growing emphasis on environmentally friendly synthesis. This aligns with broader concerns about sustainable chemical manufacturing and green pharmaceuticals, topics that frequently appear in scientific discussions and search queries.

The potential biological activities of 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid derivatives have made them subjects of investigation in various therapeutic areas. While the parent compound itself may not be biologically active, its structural framework appears in molecules being studied for their potential effects on cellular signaling pathways and protein-protein interactions. This connection to drug discovery and targeted therapies explains why many researchers search for information about its structure-activity relationships.

From a commercial perspective, CAS 1267587-09-6 is available through specialty chemical suppliers who cater to the research community. The compound's pricing and availability often depend on factors such as synthesis scale, purity grade, and packaging specifications. These practical considerations are frequently searched by procurement specialists and laboratory managers looking to source this material for their research programs.

Looking forward, the scientific community anticipates continued interest in 2-(2,6-Dichlorophenyl)pyrimidine-5-carboxylic acid and its derivatives. As computational methods like molecular docking and virtual screening become more sophisticated, the ability to predict and optimize the properties of such compounds will likely improve. This progression supports the growing field of computer-aided drug design, another area where this compound's structural features make it particularly relevant to current research trends.